Cas no 15011-37-7 (2-hydrazinylquinolin-8-ol)

• Product Name: 2-hydrazinylquinolin-8-ol
• CAS No: 15011-37-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 225541
• PubChem ID: 266491
• Update Time: 2025-05-26

2-hydrazinylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,2-hydrazinyl-
• 2-hydrazino-quinolin-8-ol
• 2-hydrazinylquinolin-8-ol
• 2-Hydrazino-8-hydroxy-chinolin
• 8-Quinolinol,2-hydrazinyl
• SB67863
• DTXSID00295717
• CS-0102390
• EN300-125599
• AKOS001591735
• NSC104543
• 8-Quinolinol, 2-hydrazinyl-
• 15011-37-7
• SCHEMBL9218098
• NSC-104543
• Oprea1_621279
• Z1198154125

• MDL： MFCD00552680
• Inchi： 1S/C9H9N3O/c10-12-8-5-4-6-2-1-3-7(13)9(6)11-8/h1-5,13H,10H2,(H,11,12)
• InChI Key： FKQJACHAEBSDHQ-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(NN)N=C21

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 74.40000
• LogP: 1.34820

Additional information on 2-hydrazinylquinolin-8-ol

Professional Introduction to 2-hydrazinylquinolin-8-ol (CAS No. 15011-37-7)

2-hydrazinylquinolin-8-ol, with the chemical identifier CAS No. 15011-37-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative, featuring a quinoline backbone substituted with a hydrazine moiety at the 2-position and a hydroxyl group at the 8-position, has garnered considerable attention due to its versatile structural and functional properties. The compound’s unique reactivity and potential biological activities make it a valuable scaffold for the development of novel therapeutic agents.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a hydrazine group at the 2-position enhances the compound’s ability to participate in various chemical transformations, such as condensation reactions with carbonyl compounds, leading to the formation of Schiff bases and other functional derivatives. These derivatives have been extensively studied for their pharmacological effects, particularly in the context of modulating enzyme activity and inhibiting pathogenic growth.

The hydroxyl group at the 8-position further contributes to the compound’s reactivity, enabling nucleophilic substitution reactions and hydrogen bonding interactions. These features are particularly relevant in drug design, where precise molecular interactions with biological targets are crucial for achieving desired therapeutic outcomes. Recent studies have highlighted the potential of 2-hydrazinylquinolin-8-ol as a precursor in the synthesis of kinase inhibitors, which play a critical role in targeting aberrant signaling pathways in cancer and inflammatory diseases.

One of the most compelling aspects of 2-hydrazinylquinolin-8-ol is its utility in medicinal chemistry as a building block for more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced potency and selectivity. For instance, modifications at the 3- or 4-position of the quinoline ring can introduce additional pharmacophores that improve binding affinity to specific protein targets. Such structural diversification has led to promising candidates for clinical trials, demonstrating the compound’s significance in drug discovery efforts.

The synthesis of 2-hydrazinylquinolin-8-ol typically involves multi-step organic transformations starting from commercially available quinoline derivatives. The hydrazine functionality is introduced through nucleophilic aromatic substitution or condensation reactions, while the hydroxyl group is often installed via oxidation or hydrolysis processes. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have further refined the production process, enabling higher yields and purities of the final product.

From a biological perspective, 2-hydrazinylquinolin-8-ol has shown intriguing pharmacological properties in preclinical studies. Its ability to interact with various biological targets suggests potential applications beyond traditional antimicrobial therapies. For example, derivatives of this compound have demonstrated inhibitory effects on certain kinases and transcription factors involved in cancer progression. Additionally, its quinoline core exhibits antioxidant properties, which may contribute to its therapeutic efficacy in combating oxidative stress-related diseases.

The compound’s solubility profile and pharmacokinetic properties are also important considerations in drug development. While 2-hydrazinylquinolin-8-ol itself may not be suitable for direct clinical use due to its limited solubility or stability, it serves as an excellent starting point for designing more water-soluble analogs with improved bioavailability. Researchers have explored various strategies to enhance solubility, such as introducing polar functional groups or employing prodrug formulations that release active compounds under physiological conditions.

In conclusion,2-hydrazinylquinolin-8-ol (CAS No. 15011-37-7) represents a structurally fascinating and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of reactivity and functional groups makes it a versatile scaffold for developing novel therapeutics targeting diverse diseases. As synthetic methodologies continue to advance and our understanding of biological pathways deepens,2-hydrazinylquinolin-8-ol will undoubtedly remain at the forefront of medicinal chemistry innovation.